Cas no 112474-07-4 (Pentanoic acid,3-ethyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester)

• Product name: Pentanoic acid,3-ethyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester
• CAS No: 112474-07-4
• MF: C₂₃H₃₀O₃
• MW: 354.4825
• CID: 218411
• PubChem ID: 183500

Pentanoic acid,3-ethyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,3-ethyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester
• (3-phenoxyphenyl)methyl 3-ethyl-2-propan-2-ylpentanoate
• Pentanoic acid, 3-ethyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester
• DTXSID80920792
• (3-Phenoxyphenyl)methyl 3-ethyl-2-(propan-2-yl)pentanoate
• 112474-07-4

• Inchi： InChI=1S/C23H30O3/c1-5-19(6-2)22(17(3)4)23(24)25-16-18-11-10-14-21(15-18)26-20-12-8-7-9-13-20/h7-15,17,19,22H,5-6,16H2,1-4H3
• InChI Key： LHDVCMLZKSNNKJ-UHFFFAOYSA-N
• SMILES： CCC(C(C(OCC1C=CC=C(OC2=CC=CC=C2)C=1)=O)C(C)C)CC

Computed Properties

• Exact Mass: 354.2196
• Monoisotopic Mass: 354.219
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.024
• Boiling Point: 438.1°C at 760 mmHg
• Flash Point: 187.1°C
• Refractive Index: 1.522
• PSA: 35.53